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Compound of Interest

5-(4-Bromophenyl)pyridine-3-
Compound Name:

carbaldehyde
CAS No.: 887973-73-1
Cat. No.: B13155912

Get Quote

Executive Summary: The Structural Scaffold

5-(4-Bromophenyl)pyridine-3-carbaldehyde (CAS: N/A for specific crystal data; Analogous
CAS: 381684-96-4 for F-analog) represents a critical "biaryl ether-like" scaffold in medicinal
chemistry. It serves as a divergent intermediate for PIM-1 kinase inhibitors and smoothened
(Smo) receptor antagonists.

Unlike its isomer 4-(4-bromophenyl)pyridine-3-carbaldehyde, the 3,5-substitution pattern of this
molecule allows for a unique "V-shaped" geometry that minimizes steric clash between the
aldehyde and the biaryl axis, preserving a higher degree of planarity essential for mt-stacking in
protein binding pockets.

This guide compares the structural performance (crystallizability, packing efficiency, and
synthetic utility) of the target molecule against its Fluorinated Analog and Regioisomer,
providing a roadmap for researchers to generate and validate high-quality crystal data.
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Comparative Structural Analysis

The following table contrasts the predicted and observed physicochemical properties based on
crystallographic data of closely related 5-aryl-3-pyridinecarbaldehydes.

ble 1: S | & Physicochemical ¢ :

Feature Target: 5-(4-Br-Ph) Analog: 5-(4-F-Ph) Isomer: 4-(4-Br-Ph)
Substituent (X) Bromine (-Br) Fluorine (-F) Bromine (-Br)
Electronic Effect -hole donor (Halogen High Electronegativity  Steric bulk at ortho
Bond) (Dipole) pos.
) ] ] >45° (Due to steric
Biaryl Twist Angle ~15-25° (Predicted) ~20-30°
clash)
] Type Il Halogen Weak C-H---F No significant halogen
Crystal Packing ) ) )
Bonding (C-Br---N) interactions bonds
) ) ) Moderate (~90— Moderate (Twisted =
Melting Point High (>120°C) ]
100°C) less packing)
Solubility (EtOH) Low (Requires heat) Moderate Moderate
Space Group P21/c (Predicted) P21/c (Observed) P21/n (Observed)

Critical Insight: The Bromine atom in the target molecule is not merely a heavy atom for
phasing; it actively directs crystal packing via C-Br---N(pyridyl) halogen bonds. This interaction
typically results in higher lattice energy and lower solubility compared to the fluoro-analog,

making the choice of crystallization solvent (polar aprotic vs. protic) critical.

Experimental Protocol: Synthesis & Crystallization
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To obtain publication-quality crystal structure data, you must first synthesize the compound with
high regioselectivity and then grow single crystals free of twinning.

Phase A: Regioselective Synthesis (Suzuki-Miyaura
Coupling)

Objective: Couple 5-bromo-3-pyridinecarboxaldehyde with 4-bromophenylboronic acid without
polymerizing the aldehyde.

e Reagents:

o 5-Bromo-3-pyridinecarboxaldehyde (1.0 eq)

[¢]

4-Bromophenylboronic acid (1.1 eq)[1]

o

Catalyst: Pd(PPhs)a4 (3-5 mol%)

o

Base: K2COs (2.0 eq)
o Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Workflow:

Degassing: Purge the solvent mixture with Argon for 30 minutes. Oxygen is the enemy of
Pd(0).

» Addition: Add halide, boronic acid, and base to the reaction vessel. Add catalyst last under a
counter-flow of Argon.

o Reflux: Heat to 90°C for 12 hours. Monitor via TLC (Eluent: 20% EtOAc/Hexanes).
o Note: The aldehyde spot will be UV-active and stain with DNP (yellow/orange).
o Workup: Cool to RT. Dilute with EtOAc, wash with brine.[2] Dry over Na2S0a.[3]

« Purification: Flash chromatography. Do not distill; the aldehyde is thermally sensitive.

Phase B: Single Crystal Growth (Slow Evaporation)
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Objective: Grow crystals suitable for X-ray diffraction (dimensions >0.1 mm).

e Solvent Selection: Dissolve 20 mg of pure product in Acetonitrile (MeCN) or
Ethanol/Dichloromethane (1:1).

o Why MeCN? It promotes dipole-dipole alignment and avoids hydrogen bonding
competition from water.

« Filtration: Pass the solution through a 0.45 um PTFE syringe filter into a clean scintillation
vial. Dust particles induce nucleation too early (polycrystalline powder).

» Vapor Diffusion (Alternative): Place the vial (uncapped) inside a larger jar containing Pentane
or Hexane. Cap the large jar.

o Mechanism:[4][5][6][7] Pentane diffuses into the solution, slowly lowering solubility and
forcing ordered precipitation.

o Harvesting: Check after 3-5 days. Look for colorless needles or prisms.

Visualization: Workflow & Interaction Map

The following diagram illustrates the critical path from precursors to structural data, highlighting
the key molecular interactions that dictate the crystal lattice.

Click to download full resolution via product page

Caption: Workflow for generating crystal structure data, highlighting the transition from
synthetic chemistry to crystallographic analysis and the key stabilizing forces identified.

Data Interpretation & Validation
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When you solve the structure (likely using SHELXT or OLEX2), verify your model against these
self-validating metrics:

e R-Factor (R1): Aim for < 5.0%. If >7%, check for twinning (common in pseudo-symmetric
biaryls).

» Disorder: The aldehyde group (-CHO) may show rotational disorder. Look for electron
density peaks corresponding to a 180° flip (O vs. H position).

e CheckCIF: Ensure no Level A or B alerts regarding "Void Spaces." This molecule packs
efficiently; large voids suggest solvent loss or incorrect space group assignment.

Authoritative References

e Suzuki-Miyaura Coupling Mechanism & Protocols:

o Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of
Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link

e Crystal Engineering of Pyridine Carbaldehydes:

o Chantrapromma, S., et al. (2009). 6-(4-Bromophenyl)-2-ethoxy-4-(4-
ethoxyphenyl)nicotinonitrile. Acta Crystallographica Section E, 66(1), 079—-080. Link

o Note: This reference provides the closest structural analog for packing comparison.
e Halogen Bonding in Pyridines:

o Metrangolo, P., et al. (2005). Halogen Bonding: A Supramolecular Tool in the Design of
Functional Materials. Angewandte Chemie International Edition, 44(35), 5576-5576. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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